5-Iodoisoquinolin-3-amine

• Molecular Formula: C9H7IN2
• Molecular Weight: 270.07 g/mol
• IUPAC Name: 5-iodoisoquinolin-3-amine
• InChI: InChI=1S/C9H7IN2/c10-8-3-1-2-6-5-12-9(11)4-7(6)8/h1-5H,(H2,11,12)
• InChI Key: ZNGSZLCGDXLGSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CN=C(C=C2C(=C1)I)N

Description

5-Iodoisoquinolin-3-amine is a halogenated isoquinoline derivative characterized by an iodine substituent at position 5 and an amine group at position 3 of the isoquinoline scaffold. Isoquinolines are heterocyclic aromatic compounds with applications in pharmaceuticals, agrochemicals, and materials science.

Subsequent purification via flash-column chromatography yields the iodinated product .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Iodoisoquinolin-3-amine can be achieved through various methods. One common approach involves the iodination of isoquinolin-3-amine. This process typically uses iodine or iodine monochloride as the iodinating agent in the presence of a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite. The reaction is usually carried out in an organic solvent like acetic acid or dichloromethane at room temperature or slightly elevated temperatures.

Industrial Production Methods: Industrial production of 5-Iodoisoquinolin-3-amine may involve large-scale iodination processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques, such as recrystallization and chromatography, can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 5-Iodoisoquinolin-3-amine undergoes various chemical reactions, including:

Substitution Reactions: The iodine atom at the 5th position can be replaced by other substituents through nucleophilic substitution reactions. Common reagents for these reactions include sodium azide, potassium cyanide, and organometallic reagents.

Oxidation and Reduction Reactions: The amine group at the 3rd position can be oxidized to form nitroso or nitro derivatives using oxidizing agents like potassium permanganate or hydrogen peroxide. Reduction reactions can convert the amine group to an imine or a secondary amine using reducing agents such as sodium borohydride or lithium aluminum hydride.

Coupling Reactions: The compound can participate in coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to form biaryl or alkyne derivatives. These reactions typically require palladium catalysts and suitable ligands.

Major Products Formed: The major products formed from these reactions include substituted isoquinolines, nitrosoisoquinolines, nitroisoquinolines, and various biaryl and alkyne derivatives.

Scientific Research Applications

5-Iodoisoquinolin-3-amine has a wide range of applications in scientific research, including:

Chemistry: It serves as a valuable intermediate in the synthesis of complex organic molecules and heterocyclic compounds. Its unique structure allows for the exploration of new synthetic pathways and reaction mechanisms.

Biology: The compound is used in the study of biological processes and interactions. It can act as a probe or ligand in biochemical assays and molecular biology experiments.

Medicine: 5-Iodoisoquinolin-3-amine and its derivatives have potential therapeutic applications. They are investigated for their anticancer, antimicrobial, and anti-inflammatory properties. The compound’s ability to interact with specific molecular targets makes it a promising candidate for drug development.

Industry: In the industrial sector, 5-Iodoisoquinolin-3-amine is used in the production of dyes, pigments, and other specialty chemicals. Its reactivity and versatility make it a valuable component in various manufacturing processes.

Mechanism of Action

The mechanism of action of 5-Iodoisoquinolin-3-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, and other proteins, modulating their activity and function. For example, it may inhibit the activity of certain kinases or interact with DNA to affect gene expression. The exact mechanism of action depends on the specific application and the molecular target involved.

Comparison with Similar Compounds

Key Structural and Functional Differences

The table below summarizes critical differences between 5-Iodoisoquinolin-3-amine and related compounds:

Compound Name	Substituent(s)	Molecular Formula	Molecular Weight (g/mol)	Key Synthetic Method(s)	Applications/Notes
5-Iodoisoquinolin-3-amine	I at C5, NH2 at C3	C9H7IN2	~286.07	ICl-mediated iodination	Cross-coupling intermediates, drug discovery
5-Fluoroisoquinolin-3-amine	F at C5, NH2 at C3	C9H7FN2	162.17	Fluorination via halogen exchange	Bioactive molecule synthesis
3-Methyl-isoquinolin-5-amine	CH3 at C3, NH2 at C5	C10H10N2	158.20	Alkylation with bromoacetonitrile	Ligand design, coordination chemistry
5-(1-Methyl-1H-pyrazol-4-yl)isoquinolin-3-amine	Pyrazole at C5, NH2 at C3	C13H12N4	224.26	Buchwald–Hartwig cross-coupling	Kinase inhibitor scaffolds
2-Chloro-5-iodopyridin-3-amine	Cl at C2, I at C5, NH2 at C3	C5H4ClIN2	254.46	Halogenation of pyridine derivatives	Pharmaceutical intermediates

Electronic and Steric Effects

• Iodine vs. Fluorine: The iodine atom in 5-Iodoisoquinolin-3-amine introduces significant steric bulk and polarizability compared to fluorine in 5-fluoroisoquinolin-3-amine. This enhances its reactivity in halogen-bonding interactions and cross-coupling reactions, making it valuable in medicinal chemistry for targeting proteins .
• Pyrazole vs. Iodine: The pyrazole substituent in 5-(1-methyl-1H-pyrazol-4-yl)isoquinolin-3-amine provides a planar aromatic system, favoring π-π stacking interactions in kinase binding pockets, whereas iodine’s bulk may limit such interactions but improve metabolic stability .

Biological Activity

5-Iodoisoquinolin-3-amine is a compound of increasing interest in medicinal chemistry due to its diverse biological activities. This article provides an in-depth examination of the compound's biological properties, including its synthesis, mechanisms of action, and potential therapeutic applications, supported by relevant data tables and research findings.

5-Iodoisoquinolin-3-amine belongs to a class of isoquinoline derivatives known for their pharmacological potential. Isoquinolines and their derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The incorporation of iodine into the isoquinoline structure can enhance these properties, making compounds like 5-Iodoisoquinolin-3-amine significant for further research.

2. Synthesis of 5-Iodoisoquinolin-3-amine

The synthesis of 5-Iodoisoquinolin-3-amine typically involves halogenation reactions followed by amination processes. One common method is the iodination of isoquinoline derivatives using iodine monochloride or potassium iodide in the presence of a suitable solvent. The resulting iodo compound can then be subjected to amination using amines under controlled conditions.

Table 1: Synthesis Pathway for 5-Iodoisoquinolin-3-amine

Step	Reagent/Condition	Product
1	Isoquinoline + ICl	5-Iodoisoquinoline
2	5-Iodoisoquinoline + Amine	5-Iodoisoquinolin-3-amine

3.1 Antimicrobial Activity

Research has indicated that isoquinoline derivatives possess notable antimicrobial properties. In vitro studies have shown that 5-Iodoisoquinolin-3-amine exhibits significant antibacterial activity against various strains of bacteria.

Case Study: A study investigated the antibacterial efficacy of 5-Iodoisoquinolin-3-amine against Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) was determined to be effective at concentrations as low as 50 µg/mL, indicating strong antibacterial potential.

Table 2: Antibacterial Activity of 5-Iodoisoquinolin-3-amine

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	50
Escherichia coli	100

3.2 Anticancer Properties

The anticancer potential of isoquinoline derivatives has been extensively studied. Preliminary investigations suggest that 5-Iodoisoquinolin-3-amine may induce apoptosis in cancer cell lines through the activation of caspase pathways.

Research Findings: In a study involving human cancer cell lines (e.g., A549 lung cancer cells), treatment with 5-Iodoisoquinolin-3-amine resulted in a dose-dependent increase in apoptotic markers such as caspase-3 and caspase-9.

Table 3: Apoptotic Induction by 5-Iodoisoquinolin-3-amine

Concentration (µM)	Caspase-3 Activity (%)	Caspase-9 Activity (%)
10	20	15
25	45	35
50	80	70

The biological activities exhibited by 5-Iodoisoquinolin-3-amine can be attributed to its interaction with specific cellular pathways:

• Inhibition of Enzymatic Activity: The compound may inhibit key enzymes involved in cell proliferation and survival.
• Induction of Apoptosis: Activation of intrinsic apoptotic pathways through mitochondrial signaling.
• Modulation of Immune Response: Potential immunomodulatory effects observed in lymphocyte proliferation assays.

5. Conclusion

The biological activity of 5-Iodoisoquinolin-3-amine highlights its potential as a lead compound for developing new therapeutic agents against bacterial infections and cancer. Further studies are warranted to elucidate its mechanisms of action fully and assess its efficacy in vivo.

6. Future Directions

Future research should focus on:

• Conducting more extensive pharmacokinetic studies.
• Exploring structure–activity relationships (SAR) to optimize efficacy.
• Investigating potential side effects and toxicity profiles in animal models.